Cas no 946313-62-8 (4-2-(2H-1,3-benzodioxol-5-yl)acetyl-3,3-dimethylpiperazin-2-one)

• Product Name: 4-2-(2H-1,3-benzodioxol-5-yl)acetyl-3,3-dimethylpiperazin-2-one
• CAS No: 946313-62-8
• MF: C₁₅H₁₈N₂O₄
• MW: 290.314424037933
• CID: 6566217
• PubChem ID: 16863916
• Update Time: 2025-06-12

4-2-(2H-1,3-benzodioxol-5-yl)acetyl-3,3-dimethylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-2-(2H-1,3-benzodioxol-5-yl)acetyl-3,3-dimethylpiperazin-2-one
• 4-[2-(1,3-benzodioxol-5-yl)acetyl]-3,3-dimethylpiperazin-2-one

• Inchi： 1S/C15H18N2O4/c1-15(2)14(19)16-5-6-17(15)13(18)8-10-3-4-11-12(7-10)21-9-20-11/h3-4,7H,5-6,8-9H2,1-2H3,(H,16,19)
• InChI Key： QMHDVTNGMGRVFG-UHFFFAOYSA-N
• SMILES： N1CCN(C(CC2=CC=C3OCOC3=C2)=O)C(C)(C)C1=O

Computed Properties

• Exact Mass: 290.12665706g/mol
• Monoisotopic Mass: 290.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.9Ų

Additional information on 4-2-(2H-1,3-benzodioxol-5-yl)acetyl-3,3-dimethylpiperazin-2-one

Professional Introduction to Compound with CAS No. 946313-62-8 and Product Name: 4-2-(2H-1,3-benzodioxol-5-yl)acetyl-3,3-dimethylpiperazin-2-one

The compound with CAS No. 946313-62-8 and the product name 4-2-(2H-1,3-benzodioxol-5-yl)acetyl-3,3-dimethylpiperazin-2-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a 2H-1,3-benzodioxol moiety, commonly known as a tetrahydro-beta-carboline scaffold, is particularly noteworthy as it is frequently associated with compounds exhibiting pharmacological properties relevant to central nervous system (CNS) modulation.

Recent research in the domain of medicinal chemistry has highlighted the importance of 4-substituted piperazinones as versatile intermediates in drug discovery. The specific substitution pattern in 4-2-(2H-1,3-benzodioxol-5-yl)acetyl-3,3-dimethylpiperazin-2-one, particularly the acetyl group at the 4-position and the dimethylpiperazine ring, contributes to its distinct pharmacophoric properties. This molecular architecture suggests potential interactions with various biological targets, making it a promising candidate for further exploration in therapeutic applications.

One of the most intriguing aspects of this compound is its structural similarity to known pharmacologically active agents. The 2H-1,3-benzodioxol ring is a well-documented scaffold in medicinal chemistry, often found in compounds with CNS effects such as anxiolytics, antidepressants, and antipsychotics. The acetyl group at the 4-position introduces additional functionality that can modulate the compound's solubility, bioavailability, and metabolic stability. Furthermore, the presence of a dimethylpiperazine moiety enhances its ability to interact with specific protein targets, which is crucial for achieving desired pharmacological outcomes.

In recent years, there has been growing interest in developing novel compounds that leverage the properties of tetrahydro-beta-carbolines for therapeutic purposes. These compounds are known for their ability to cross the blood-brain barrier and exert effects on neurotransmitter systems. The derivative 4-2-(2H-1,3-benzodioxol-5-yl)acetyl-3,3-dimethylpiperazin-2-one represents an innovative approach to harnessing these properties while introducing modifications that may enhance its selectivity and efficacy.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the 2H-1,3-benzodioxol core through cyclization reactions followed by functionalization at the 4-position with an acetyl group. The introduction of the dimethylpiperazine ring is typically achieved through nucleophilic substitution or condensation reactions. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are employed to optimize the overall synthetic route.

Evaluation of the pharmacological potential of 4-2-(2H-1,3-benzodioxol-5-yl)acetyl-3,3-dimethylpiperazin-2-one has been conducted using both in vitro and in vivo models. Initial studies have shown promising results regarding its interaction with neurotransmitter receptors such as serotonin (5-HT) and dopamine (DA) receptors. These interactions are critical for modulating mood and cognitive functions. Additionally, preliminary toxicity studies indicate that the compound exhibits favorable safety profiles at relevant therapeutic doses.

The structural features of this compound also make it an attractive scaffold for further derivatization and optimization. By modifying substituents at various positions or introducing additional functional groups, researchers can fine-tune its pharmacological properties to target specific therapeutic indications more effectively. For instance, altering the acetyl group to other ester or amide functionalities could influence metabolic stability and bioavailability.

Advances in computational chemistry have further accelerated the discovery process for compounds like 4-2-(2H-1,3-benzodioxol-5-yl)acetyl-3,3-dimethylpiperazin-2-one. Molecular modeling techniques allow researchers to predict binding affinities and interactions with biological targets with high accuracy before conducting costly wet-lab experiments. This approach not only saves time but also enables more rational design of molecular structures tailored for specific pharmacological outcomes.

The potential applications of this compound span multiple therapeutic areas due to its versatile pharmacological profile. In addition to CNS-related disorders such as anxiety and depression,4-substituted piperazinones have shown promise in treating conditions like chronic pain and neurodegenerative diseases. The unique combination of structural elements in 4-acetyl-substituted piperazinones derived from tetrahydro-beta-carbolines suggests broad utility across these domains.

Ongoing research aims to elucidate the precise mechanisms by which this compound exerts its effects on biological systems. Understanding these mechanisms is essential not only for optimizing its therapeutic potential but also for minimizing any potential side effects associated with its use. Preclinical studies are currently underway to investigate its interactions with various enzymes and transporters involved in drug metabolism and distribution.

The development pipeline for novel pharmaceuticals often involves iterative cycles of synthesis,structure/activity relationship (SAR) studies,and optimization based on empirical data obtained from both laboratory experiments and computational models. The case of CAS No 94631362 8, specifically as represented by 4-acetyl-substituted piperazinones derived from tetrahydro-beta-carbolines, exemplifies this iterative process where initial leads are refined into more potent and selective drug candidates through careful chemical manipulation.

In conclusion,4-acetyl-substituted piperazinones derived from tetrahydro-beta-carbolines, including those represented by our product named "4-(N,N-Dimethyl)-N-[N-(tetrahydro - - - - - - - benzodioxol - 5 - yl)acetyl] piperazine - 2 - one", represent a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications across multiple disease areas including neurological disorders,pain management,and others yet unexplored fully by current treatments available today.*